Cas no 18014-78-3 (N-(2-Acetylphenyl)-3-chloropropanamide)

• Product Name: N-(2-Acetylphenyl)-3-chloropropanamide
• CAS No: 18014-78-3
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 906819
• PubChem ID: 17148601
• Update Time: 2025-08-05

N-(2-Acetylphenyl)-3-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Acetylphenyl)-3-chloropropanamide
• CHEMBRDG-BB 9071942
• N-(2-acetylphenyl)-3-chloropropanamide(SALTDATA: FREE)
• 2'-Acetyl-3-chlor-propionanilid
• Albb-003595
• Propanamide, N-(2-acetylphenyl)-3-chloro-
• 18014-78-3
• BBL017794
• AKOS003399380
• VS-06498
• STK482566
• MFCD08593323
• DTXSID40589324

• MDL： MFCD08593323
• Inchi： 1S/C11H12ClNO2/c1-8(14)9-4-2-3-5-10(9)13-11(15)6-7-12/h2-5H,6-7H2,1H3,(H,13,15)
• InChI Key： DNLSPVDJKJTNPK-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=CC=1C(C)=O)=O

Computed Properties

• Exact Mass: 225.05600
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 417.8±30.0 °C at 760 mmHg
• Flash Point: 206.5±24.6 °C
• PSA: 46.17000
• LogP: 2.52960
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(2-Acetylphenyl)-3-chloropropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-Acetylphenyl)-3-chloropropanamide

Research Brief on N-(2-Acetylphenyl)-3-chloropropanamide (CAS: 18014-78-3): Recent Advances and Applications

N-(2-Acetylphenyl)-3-chloropropanamide (CAS: 18014-78-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of N-(2-Acetylphenyl)-3-chloropropanamide as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential utility in the development of anti-inflammatory drugs. The study employed a combination of computational modeling and in vitro assays to validate the compound's mechanism of action.

Further investigations into the pharmacokinetic properties of N-(2-Acetylphenyl)-3-chloropropanamide were reported in a recent Bioorganic & Medicinal Chemistry Letters article. The study revealed that the compound possesses favorable metabolic stability and bioavailability, making it a promising candidate for further optimization. Advanced analytical techniques, including LC-MS and NMR spectroscopy, were utilized to characterize its metabolic pathways and degradation products.

In addition to its pharmacological potential, N-(2-Acetylphenyl)-3-chloropropanamide has also been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology demonstrated its utility as a chemical probe for studying protein-ligand interactions. The compound's unique structural features enabled selective binding to specific protein targets, providing insights into the molecular basis of certain disease mechanisms.

Despite these promising findings, challenges remain in the clinical translation of N-(2-Acetylphenyl)-3-chloropropanamide-based therapeutics. Issues such as off-target effects and formulation stability need to be addressed through further research. However, the compound's versatility and demonstrated biological activity underscore its potential as a valuable tool in both drug discovery and chemical biology.

In conclusion, recent studies on N-(2-Acetylphenyl)-3-chloropropanamide (CAS: 18014-78-3) have expanded our understanding of its chemical and biological properties. Its applications range from anti-inflammatory drug development to chemical probe design, highlighting its multifaceted role in biomedical research. Future studies should focus on optimizing its pharmacological profile and exploring its potential in other therapeutic areas.